2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol

• IUPAC Name: 2-[cyclopropyl-[(1-methylpiperidin-2-yl)methyl]amino]ethanol
• InChI: InChI=1S/C12H24N2O/c1-13-7-3-2-4-12(13)10-14(8-9-15)11-5-6-11/h11-12,15H,2-10H2,1H3
• InChI Key: QFTNTAZVTSIJPJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCCC1CN(CCO)C2CC2
• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol

Description

2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol is a tertiary amine-containing ethanol derivative with a cyclopropyl group and a 1-methyl-piperidin-2-ylmethyl substituent. Its structure combines a piperidine ring (a six-membered nitrogen heterocycle) with a cyclopropane moiety, which may confer unique steric and electronic properties.

Preparation Methods

The synthesis of 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol can be achieved through several synthetic routes. One common method involves the reaction of cyclopropylamine with 1-methyl-2-piperidinemethanol under specific reaction conditions . Industrial production methods may involve optimizing these reaction conditions to increase yield and purity, such as controlling temperature, pressure, and the use of catalysts.

Chemical Reactions Analysis

2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur, where the ethanol moiety can be replaced by other nucleophiles like halides or thiols under appropriate conditions.

Scientific Research Applications

2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: This compound can be used in the study of biological pathways and interactions due to its structural similarity to certain biological molecules.

Industry: It can be used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol involves its interaction with molecular targets such as enzymes or receptors. The cyclopropyl and piperidine moieties may play a crucial role in binding to these targets, leading to specific biochemical effects. The ethanol group can also participate in hydrogen bonding, further stabilizing the interaction with the target molecule .

Comparison with Similar Compounds

(a) 2-[Cyclopropyl-(2-methoxy-benzyl)-amino]-ethanol (CAS: 1247805-67-9)

• Key Differences : Replaces the 1-methyl-piperidin-2-ylmethyl group with a 2-methoxy-benzyl substituent.
• This modification likely increases lipophilicity compared to the piperidine-based target compound .
• Molecular Weight : 221.3 g/mol (vs. ~254.4 g/mol estimated for the target compound based on its formula).

(b) 2-[Isopropyl-(1-methyl-pyrrolidin-2-ylmethyl)-amino]-ethanol (CAS: 1353985-85-9)

• Key Differences : Substitutes the piperidine ring with a pyrrolidine (five-membered nitrogen heterocycle) and replaces cyclopropyl with isopropyl.
• Impact : The smaller pyrrolidine ring increases ring strain but reduces steric hindrance. The isopropyl group may alter metabolic stability compared to cyclopropyl .
• Molecular Weight : 200.33 g/mol (lower than the target compound due to the absence of cyclopropane).

(c) 2-[Cyclopropyl-(1-methyl-piperidin-4-ylmethyl)-amino]-ethanol (CAS: 1353976-61-0)

• Key Differences : Positional isomerism: the piperidinylmethyl group is attached at the 4-position of the piperidine ring instead of the 2-position.

Functional Group Modifications

(a) 2-(Cyclopropyl(3-nitrobenzyl)amino)ethanol

• Key Differences : Incorporates a nitrobenzyl group instead of piperidinylmethyl.
• Impact: The nitro (-NO₂) group is strongly electron-withdrawing, which may reduce basicity of the amine and influence reactivity in synthetic pathways .

(b) N-Ethyl-N-propylethanolamine (CAS: 2893-56-3)

• Key Differences : Simplifies the structure with linear ethyl and propyl substituents instead of cyclopropane and piperidine.

Research Implications and Challenges

• Synthetic Complexity: The target compound’s cyclopropyl and piperidinylmethyl groups necessitate multi-step synthesis, as seen in analogous β-heteroaryl-α-amino acid derivatives (e.g., coupling with aromatic amines under acidic conditions) .
• Structure-Activity Relationships (SAR): Cyclopropyl groups are known to enhance metabolic stability in drug design, but their combination with bulky piperidine rings may limit bioavailability. Comparatively, pyrrolidine or benzyl-substituted analogs offer tunable lipophilicity .
• Discontinuation Trends: Multiple analogs (e.g., tert-butyl 6-amino-1,4-oxazepane-4-carboxylate hydrochloride) are discontinued, hinting at stability or scalability issues in production .

Biological Activity

2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol, with the CAS number 1353959-13-3, is a piperidine derivative that has gained attention in pharmacological research due to its diverse biological activities. This compound features a unique cyclopropyl group attached to a piperidine structure, which may influence its interaction with biological targets. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

• IUPAC Name : 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol
• Molecular Formula : C₁₂H₂₄N₂O
• Molecular Weight : 228.34 g/mol

The biological activity of 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol is primarily attributed to its ability to interact with various neurotransmitter receptors and enzymes. Research indicates that this compound may act as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS).

Potential Mechanisms:

• Receptor Binding : The compound may bind to specific receptors, such as serotonin and dopamine receptors, influencing their signaling pathways.
• Enzyme Inhibition : It could inhibit certain enzymes involved in neurotransmitter metabolism, thus enhancing neurotransmitter availability in synaptic clefts.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial properties of piperidine derivatives, including those similar to 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol. The compound has shown promising results against various bacterial and fungal strains.

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.0195 mg/mL
Escherichia coli	0.0048 mg/mL
Candida albicans	0.039 mg/mL

These findings suggest that the compound could be developed as an antimicrobial agent, particularly in treating infections caused by resistant strains.

Anticancer Activity

Piperidine derivatives have also been investigated for their anticancer properties. Preliminary studies indicate that compounds with similar structures can induce apoptosis in cancer cells and inhibit tumor growth.

Cancer Cell Line	IC50 (µM)
FaDu (hypopharyngeal)	<10
MCF-7 (breast)	<15

The mechanism appears to involve the modulation of cell cycle progression and apoptosis pathways.

Case Studies

• Antimicrobial Efficacy Study : A study evaluated various piperidine derivatives for their antimicrobial efficacy against clinical isolates. The results indicated that compounds structurally related to 2-[Cyclopropyl-(1-methyl-piperidin-2-ylmethyl)-amino]-ethanol exhibited significant activity against Gram-positive bacteria, supporting further investigation into its potential as an antibiotic .
• Anticancer Investigation : In vitro studies using the FaDu cell line demonstrated that compounds with similar piperidine structures could significantly reduce cell viability and induce apoptosis at low concentrations . This suggests a potential application in cancer therapeutics.